Cas no 1115976-55-0 (2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide)

• Product Name: 2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide
• CAS No: 1115976-55-0
• MF: C₁₆H₁₈N₆O₂S
• MW: 358.418120861053
• CID: 5389541
• Update Time: 2025-07-14

2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-butyl-4-oxoquinazolin-2-yl)sulfanyl-N-(1H-1,2,4-triazol-5-yl)acetamide
• Acetamide, 2-[(3-butyl-3,4-dihydro-4-oxo-2-quinazolinyl)thio]-N-1H-1,2,4-triazol-5-yl-
• 2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide

• Inchi： 1S/C16H18N6O2S/c1-2-3-8-22-14(24)11-6-4-5-7-12(11)19-16(22)25-9-13(23)20-15-17-10-18-21-15/h4-7,10H,2-3,8-9H2,1H3,(H2,17,18,20,21,23)
• InChI Key： DGKVRLBEHVWCKV-UHFFFAOYSA-N
• SMILES： C(NC1NN=CN=1)(=O)CSC1N(CCCC)C(=O)C2=C(N=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide

Introduction to 2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide (CAS No. 1115976-55-0)

2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide, identified by its CAS number 1115976-55-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fused heterocyclic rings, specifically a quinazoline core modified with a sulfanyl group and an acetamide moiety linked to a triazole ring. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 2-[(3-butyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide (CAS No. 1115976-55-0) consists of a quinazoline scaffold substituted at the 2-position with a butyl group and an oxo group at the 4-position. The presence of the sulfanyl group at the 3-position of the quinazoline ring introduces a polar sulfur atom, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. Additionally, the N-(4H-1,2,4-triazol-3-yl)acetamide moiety provides a nitrogen-rich environment that can enhance binding affinity to proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies suggest that the sulfanyl group and the triazole ring may interact with specific residues in enzymes or receptors involved in critical biological pathways. For instance, the sulfanyl group could form hydrogen bonds with polar amino acid residues, while the triazole ring may engage in π-stacking interactions or coordinate with metal ions. These interactions could modulate the activity of enzymes such as kinases or phosphodiesterases, which are often implicated in diseases like cancer and inflammation.

In vitro studies have begun to explore the pharmacological properties of 2-[(3-butyl-4-oxyo-octro-dihydroquinazolin-zil)sulfanyl]-N-(4H-l,lz,-triazol-z)-yl)acetamide (CAS No. 1115976-z5-z0). Initial assays have shown potential inhibitory effects on certain kinases and other enzymes relevant to cancer progression. The butyl substituent at the 3-position of the quinazoline ring may contribute to membrane permeability and oral bioavailability, while the sulfanyl group could enhance binding affinity through electrostatic interactions. Furthermore, the triazole ring may serve as a pharmacophore for targeting specific enzymatic activities involved in signal transduction pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the quinazoline core, introduction of the sulfanyl group via thiolation reactions, and coupling of the acetamide moiety with the triazole ring using appropriate coupling reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one.

One of the most exciting aspects of 2-[(3-butyl--z-oxyo-octro-dihydroquinazolin-zil)sulfanyl]-N-(4H-l,lz,-triazol-z)-yl)acetamide (CAS No. 1115976-z5-z0) is its potential application in addressing unmet medical needs. Current research is focused on identifying novel therapeutic targets and developing small molecule inhibitors that can modulate disease-related pathways. The structural features of this compound make it an attractive candidate for further exploration in drug discovery programs aimed at treating cancers, inflammatory diseases, and other disorders.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact selectively with disease-causing targets. The combination of quinazoline derivatives with sulfanyl and triazole groups offers a versatile scaffold for generating novel bioactive compounds. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity.

The future directions for research on 2-[(3-butyl--z-oxyo-octro-dihydroquinazolin-zil)sulfanyl]-N-(4H-l,lz,-triazol-z)-yl)acetamide (CAS No. 1115976-z5-z0) include preclinical studies to evaluate its safety profile and pharmacokinetic properties. Once these studies are completed successfully, clinical trials can be initiated to assess its efficacy in treating human diseases. The development pipeline for this compound represents an important step forward in translating basic research into tangible therapeutic benefits for patients worldwide.